Cas no 4831-62-3 ( )

  structure
  structure
Product Name: 
CAS No:4831-62-3
MF:C10H8N2O3
MW:204.18212223053
CID:931891
PubChem ID:78545
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-4-nitro-1-oxidoquinolin-1-ium
    • SMR000427678
    • 2-Methyl-4-nitro-quinoline 1-oxide
    • 4-Nitroquinaldine 1-oxide
    • 4-Nitroquinaldine N-oxide
    • CHEMBL1364999
    • NCGC00246402-01
    • 2-Methyl-4-nitroquinoline 1-oxide
    • WLN: T66 BNJ BO C1 ENW
    • NSC144470
    • 2-methyl-4-nitro-1-oxidanidyl-quinolin-1-ium
    • 2-methyl-4-nitroquinoline-N-oxide
    • 2-Methyl-4-nitroquinoline N-oxide
    • NSC-19646
    • BDBM63785
    • Quinoline, 2-methyl-4-nitro, 1-oxide
    • SR-01000147504-1
    • 4831-62-3
    • NCGC00246402-02
    • SCHEMBL5157864
    • cid_78545
    • NSC19646
    • AB00653988-09
    • Methyl-4-nitroquinoline 1-oxide, 2-
    • DS-013447
    • 4-Nitroquinaldine-N-oxide
    • NSC-144470
    • 2-methyl-4-nitro-1-oxido-quinolin-1-ium
    • 2-Methyl-4-nitroquinoline-1-oxide
    • HMS2785O10
    • AKOS001712642
    • AB00653988-08
    • SR-01000147504
    • MLS001049303
    • DTXSID40197488
    • Y8LXX7Q5PC
    •  
    • Inchi: 1S/C10H8N2O3/c1-7-6-10(12(14)15)8-4-2-3-5-9(8)11(7)13/h2-6H,1H3
    • InChI Key: YRPLTHBJMGSMKH-UHFFFAOYSA-N
    • SMILES: [O-][N+]1C(C)=CC(=C2C=CC=CC=12)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 204.05349212g/mol
  • Monoisotopic Mass: 204.05349212g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 71.3Ų

Experimental Properties

  • Density: 1.3244 (rough estimate)
  • Melting Point: 157°C (rough estimate)
  • Boiling Point: 342.67°C (rough estimate)
  • Refractive Index: 1.5910 (estimate)
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